Cas no 1549277-72-6 (1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1549277-72-6
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5707448
• PubChem ID: 82967392
• Update Time: 2025-10-28

1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1292571
• AKOS021286915
• 1549277-72-6
• 1-[4-BROMO-2-(1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
• Ethanone, 1-[4-bromo-2-(1H-pyrazol-1-yl)phenyl]-
• 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one

• Inchi： 1S/C11H9BrN2O/c1-8(15)10-4-3-9(12)7-11(10)14-6-2-5-13-14/h2-7H,1H3
• InChI Key： PTVHGHLJGXALSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 387.3±37.0 °C(Predicted)
• pka: -0.70±0.12(Predicted)

Additional information on 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one

Recent Advances in the Study of 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1549277-72-6)

The compound 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1549277-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo-substituted phenyl ring and the pyrazole moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to selectively inhibit specific protein kinases involved in tumor growth. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one and its target proteins. The results indicated high binding affinity and specificity, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's application in the development of antimicrobial agents. Recent research has shown that derivatives of 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one exhibit potent activity against drug-resistant bacterial strains. These findings are particularly relevant in the context of the global antimicrobial resistance crisis, where new therapeutic options are urgently needed.

Despite these promising results, challenges remain in the clinical translation of 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure offers ample opportunities for chemical modifications to improve its pharmacokinetic and pharmacodynamic properties.

In conclusion, 1-4-bromo-2-(1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1549277-72-6) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to uncover additional applications and optimize its efficacy and safety profiles. The compound's versatility and potential make it a valuable asset in the pursuit of innovative treatments for complex diseases.